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Welcome to the technical support center for phenol formylation reactions. This guide is
designed for researchers, scientists, and drug development professionals who encounter the
common but challenging issue of polymerization during the synthesis of hydroxyaryl aldehydes.
As highly activated substrates, phenols are prone to side reactions, particularly the formation of
phenol-formaldehyde-type resins, which can drastically reduce yields and complicate
purification.

This document provides in-depth, field-proven insights and troubleshooting strategies in a
direct question-and-answer format. We will explore the causality behind polymerization in
various formylation reactions and offer validated protocols to ensure the integrity of your
experiments.

Section 1: Rapid Troubleshooting Guide

This section addresses the most common symptoms of polymerization and provides
immediate, actionable solutions.
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Q1: My reaction mixture turned into a dark, insoluble tar shortly after adding the reagents. What
happened and can it be salvaged?

A: This is a classic sign of runaway polymerization, where the phenol has reacted with the
formylating agent (or its precursor) to form a cross-linked phenolic resin, similar to Bakelite.[1]
[2] This process is often a rapid, exothermic step-growth polymerization.[3]

o Immediate Cause: The rate of the electrophilic attack on the phenol ring has exceeded the
rate of the desired single formylation. This is typically due to excessive reaction temperature,
high local concentration of reagents, or a highly activated phenol substrate.

e Can it be salvaged? Unfortunately, once a significant amount of cross-linked polymer has
formed, it is generally insoluble and cannot be reverted to the starting material or product.
The run should be considered a loss. The focus should be on preventing this in subsequent
attempts.

Q2: | have very low yields of my desired aldehyde and a lot of baseline material on my TLC
plate. How do | improve this?

A: This indicates that while runaway polymerization may not have occurred, significant
oligomerization or formation of multiple side products is happening.

e Probable Causes & Solutions:

o Temperature: Formylation reactions are often exothermic.[3] Even a small increase in
temperature can exponentially increase the rate of undesired side reactions.

» Solution: Maintain strict temperature control. Begin the reaction at 0°C or even lower
(e.g., -10°C) and allow it to warm slowly to room temperature. Use an ice bath for
reagent addition.[4]

o Reagent Addition: Adding a reagent too quickly creates localized "hot spots” of high
concentration, promoting multiple additions to the phenol ring.

» Solution: Add the formylating agent or catalyst dropwise over an extended period with
vigorous stirring to ensure rapid dispersion.[4]
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o Atmosphere: The presence of oxygen can sometimes lead to oxidative side reactions that
produce colored impurities and can initiate radical polymerization pathways.[5]

» Solution: Conduct the reaction under an inert atmosphere of nitrogen or argon.[4][6]
Ensure all solvents are properly degassed.

o Stoichiometry: Using a large excess of the formylating agent or Lewis acid can drive the
reaction towards multiple substitutions and polymerization.

= Solution: Carefully control the stoichiometry. Start with a 1:1 or 1:1.1 ratio of phenol to
the formylating agent and optimize from there.

Section 2: In-Depth FAQs by Reaction Type

Different formylation methods have unique mechanisms and thus, different propensities and
pathways for polymerization.

Q3: Why is polymerization such a common issue in the Reimer-Tiemann reaction?

A: The Reimer-Tiemann reaction operates under strongly basic conditions, which generates a
highly nucleophilic phenoxide ion.[7][8] The reactive electrophile is dichlorocarbene (:CCl2),
generated from chloroform and base.[7][9]

+ Mechanism of Polymerization: The highly activated phenoxide ring can be attacked multiple
times by the dichlorocarbene. Furthermore, the intermediate, a dichloromethyl-substituted
phenol, can react with other phenoxide molecules before it fully hydrolyzes to the aldehyde.
[7][10] This chain of reactions leads to the formation of complex polymeric structures. The
reaction is also known for producing chlorinated cyclohexadienones as by-products.[11]
Generally, yields for this reaction are not high.[9]

Q4: How can | minimize side reactions when using the Vilsmeier-Haack reaction on an
electron-rich phenol?

A: The Vilsmeier-Haack reaction uses a chloroiminium salt (the "Vilsmeier reagent"), typically
formed from DMF and POCIs, as the electrophile.[12][13] While it's a milder electrophile than
those in many other formylation reactions, it can still cause issues with highly activated systems
like phenols.[12][14]
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« Key Control Parameters:

o Temperature: The formation of the Vilsmeier reagent is exothermic.[15] It is crucial to
prepare the reagent at low temperatures (0°C) before adding the phenol substrate.[16]

o Solvent: While DMF can be used as both reagent and solvent, for sensitive substrates,
using a non-polar co-solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE) can
help control reactivity and prevent precipitation of the reagent.[15]

o Substrate Reactivity: For extremely activated phenols, consider protecting other activating
groups if possible, or use a modified, less reactive Vilsmeier reagent.

Q5: The Duff reaction is supposed to be mild, but | am still getting polymer. Why?

A: The Duff reaction uses hexamethylenetetramine (HMTA) in an acidic medium (like acetic or
trifluoroacetic acid) and typically requires heating (85-120°C).[17] The electrophile is an
iminium ion generated from the protonated HMTA.[18][19]

o Cause of Polymerization: The issue often stems from the required heat. While the
electrophile is relatively mild, heating an activated phenol in acid for an extended period can
promote acid-catalyzed polymerization.[1] The reaction proceeds via electrophilic aromatic
substitution, and if the initial formylated product is still sufficiently activated, a second
formylation can occur.[18]

» Mitigation Strategy: A significant improvement is the use of anhydrous trifluoroacetic acid
(TFA) as both solvent and catalyst, which can lead to higher yields and shorter reaction
times, thereby reducing the time the phenol is exposed to harsh conditions.[19]

Section 3: Protocols & Methodologies

Protocol 1: Modified ortho-Formylation of a Hindered Phenol using MgClz and
Paraformaldehyde

This method is highly selective for the ortho-position and generally avoids polymerization by
forming a magnesium phenoxide complex that directs the formylation. It is an excellent
alternative to the Reimer-Tiemann reaction.[20]
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Objective: To synthesize 3-tert-butyl-2-hydroxy-6-methylbenzaldehyde from 2-tert-butyl-5-
methylphenol.

Materials:

o 2-tert-butyl-5-methylphenol

e Anhydrous Magnesium Chloride (MgCl2)

e Triethylamine (TEA), distilled

o Paraformaldehyde, dry

o Acetonitrile, anhydrous

o Standard Schlenk line or glovebox for inert atmosphere

Step-by-Step Procedure:

Setup: Flame-dry all glassware under vacuum and backfill with argon or nitrogen.[6]

e Initial Mixture: To a solution of 2-tert-butyl-5-methylphenol (0.10 mol) in dry acetonitrile (500
ml) under argon, add dry triethylamine (55 ml).[6]

e Chelation: Add anhydrous MgClz (0.15 mol) to the mixture. Stir for 30 minutes at room
temperature. A slurry will form as the magnesium phenoxide complex is generated.

o Formylation: Add dry paraformaldehyde (0.70 mol) to the mixture.[6]

e Reaction: Heat the mixture to reflux and maintain for 2-3 hours. Monitor the reaction
progress by TLC.

o Workup: After cooling to room temperature, quench the reaction with 1M HCI. Extract the
product with diethyl ether (3 x 100 ml).

« Purification: Dry the combined organic layers with MgSOa, filter, and remove the solvent in
vacuo. The crude product can be purified by distillation under reduced pressure or column
chromatography.[6]
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Section 4: Reference Tables

Table 1. Comparison of Common Phenol Formylation Reactions

. Formylating Catalyst/Condi Common Polymerization
Reaction ) .
Agent tions Issues Risk
Low yields, by-
) ] Chloroform Strong Base )
Reimer-Tiemann products, tar High
(CHCIs) (e.g., NaOH) )
formation[7][9]
Moisture
) sensitive,
] ) None (reagent is )
Vilsmeier-Haack DMF, POCIs ) potential for Moderate
the electrophile) o
chlorination[15]
[21]
] ) Requires heat,
Hexamethylenet Acid (Acetic, )
Duff ) moderate Moderate to High
etramine (HMTA)  TFA), Heat )
yields[17][19]
] ) Use of highly
HCN/Zn(CN)z + Lewis Acid (e.g., ]
Gattermann toxic HCN[22] Low to Moderate
HCI AICI5)
[23]
Requires strictly
Paraformaldehyd
MgClz/Paraform. MgClz, EtsN anhydrous Low
e
conditions

Table 2: Common Polymerization Inhibitors

While not standard in formylation reactions, the principles of polymerization inhibition are

relevant. Inhibitors work by scavenging radical species that can initiate chain reactions.[24]

Phenolic inhibitors, for example, require the presence of oxygen to function effectively by

terminating peroxide radicals.[5]
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Inhibitor Class Example(s) Mechanism of Action

) Hydrogen atom transfer to
) Hydroquinone (HQ), BHT, ) ] )
Phenolic terminate radical chains, often

MEHQ o
synergistic with 02.[5][24]
] Phenothiazine, Hydrogen transfer to chain
Amine ) )
Phenylnaphthylamine radicals.[24][25]
] Directly combines with and
Stable Radicals TEMPO o ] )
eliminates chain radicals.[25]
) Ferric Chloride (FeCls), Charge transfer with radical
Inorganic Salts )
Copper Salts species.[25][26]

Section 5: Logic & Workflow Diagrams

Diagram 1: Troubleshooting Workflow for Polymerization

This diagram outlines a logical sequence for diagnosing and solving polymerization issues in
your formylation reaction.
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Caption: Troubleshooting workflow for polymerization.
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Diagram 2: Competing Reaction Pathways

This diagram illustrates the mechanistic choice between desired formylation and undesired
polymerization.

Desired Pathway (Controlled Conditions)

mel"yﬁs’ Desired Aldehyde
1. Electrophilic Attack orkup y (Deactivated Ring)
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Activated Phenol
(High Electron Density)
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-

A

1. Multiple Attacks ».| 2. Cross-linking/
(Poly-substitution) " condensation Phenolic Resin
(Insoluble Tar)

Undesired Pathway (Harsh Conditions)

A4

&
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Caption: Desired formylation vs. undesired polymerization.

References

» Phenol formaldehyde resin - Wikipedia. Wikipedia. [Link]

e 40.1: Phenol Formaldehyde - NPTEL Archive. NPTEL. [Link]

o A Brief Discussion on Polymerization Inhibitors - Liskon Biological. Liskon Biological. [Link]
» Duff reaction - Grokipedia. Grokipedia. [Link]

 Duff reaction - Wikipedia. Wikipedia. [Link]

o Phenol-formaldehyde resin | Synthesis, Uses & Properties | Britannica. Britannica. [Link]

© 2026 BenchChem. All rights reserved. 9/14 Tech Support


https://www.benchchem.com/product/b1359066/docs?utm_src=pdf-body-img#technical-support-center-preventing-polymerization-in-phenol-formylation
https://en.wikipedia.org/wiki/Phenol_formaldehyde_resin
https://archive.nptel.ac.in/courses/103/105/103105068/lec/40.pdf
https://www.liskonbio.com/a-brief-discussion-on-polymerization-inhibitors/
https://grokipedia.org/duff-reaction/
https://en.wikipedia.org/wiki/Duff_reaction
https://www.britannica.com/science/phenol-formaldehyde-resin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359066?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Modified Byproduct of Coke Phenols as Effective and Prospective Inhibitors for
Petrochemical Industry | IntechOpen. IntechOpen. [Link]

Modified Synthesis of Phenol Formaldehyde Resin - oiirj.org. Online International
Interdisciplinary Research Journal. [Link]

The pyrolysis mechanism of phenol formaldehyde resin. ScienceDirect. [Link]

Dua Reaction: Mechanisms & Applications | PDF - Scribd. Scribd. [Link]

Exploring the Reimer-Tiemann Reaction: History and Scope. Wiley Online Library. [Link]
Vilsmeier-Haack Reaction - Chemistry Steps. Chemistry Steps. [Link]

A theoretical study of the Duff reaction: insights into its selectivity - RepHip UNR. RepHip
UNR. [Link]

Synthesis of a Linear Phenolic Polymer by an Aromatic Electrophilic Substitution Reaction |
Macromolecules - ACS Publications. ACS Publications. [Link]

Gattermann reaction - Grokipedia. Grokipedia. [Link]

Vilsmeier—Haack reaction - Wikipedia. Wikipedia. [Link]

REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. IJPCBS. [Link]
Reimer-Tiemann Reaction - Master Organic Chemistry. Master Organic Chemistry. [Link]

Gattermann Reaction: Mechanism, Examples & Application - Collegedunia. Collegedunia.
[Link]

Gattermann Reaction - Unacademy. Unacademy. [Link]

Thermal Hazards of the Vilsmeier-Haack Reaction on N,N-dimethylanilin. - Mettler Toledo.
Mettler Toledo. [Link]

Cooperative Lewis Acid/Metal Dual Catalysis for the Selective ortho-Alkylation of Phenols -
PMC. NCBI. [Link]

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://www.intechopen.com/chapters/53703
http://www.oiirj.org/oiirj/blog/wp-content/uploads/2019/02/09-Modified-Synthesis-of.pdf
https://www.sciencedirect.com/science/article/pii/S014139101200030X
https://www.scribd.com/document/702737525/Wepik-Unraveling-the-Mechanisms-an-in-Depth-Exploration-of-the-Duff-Reaction-20240205145226f4NL
https://onlinelibrary.wiley.com/doi/abs/10.1002/0471264180.or028.01
https://www.chemistrysteps.com/vilsmeier-haack-reaction/
https://rephip.unr.edu.ar/bitstream/handle/2133/7404/139.pdf?sequence=3&isAllowed=y
https://pubs.acs.org/doi/10.1021/ma961604o
https://grokipedia.org/gattermann-reaction/
https://en.wikipedia.org/wiki/Vilsmeier%E2%80%93Haack_reaction
https://www.ijpcbs.com/files/volume3-1-2013/4.pdf
https://www.masterorganicchemistry.com/reaction-guide/reimer-tiemann-reaction/
https://collegedunia.com/exams/gattermann-reaction-chemistry-articles-cp
https://unacademy.com/content/jee/study-material/chemistry/gattermann-reaction/
https://www.mt.com/ch/en/home/library/applications/process-safety/Vilsmeier-Haack_Reaction.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8308709/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359066?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Reimer—Tiemann reaction - Wikipedia. Wikipedia. [Link]
Gattermann reaction - Wikipedia. Wikipedia. [Link]
Formylation and the Vilsmeier Reagent - N. Zhang and D. Dong. Thieme Connect. [Link]

Reimer-Tiemann Reaction - Online Organic Chemistry Tutor. Online Organic Chemistry
Tutor. [Link]

Formylation - Wikipedia. Wikipedia. [Link]

Formylation of phenols using formamidine acetate - RSC Publishing. Royal Society of
Chemistry. [Link]

Vilsmeier-Haack Reaction - Master Organic Chemistry. Master Organic Chemistry. [Link]
Org. Synth. 2012, 89, 220. Organic Syntheses. [Link]

The Vilsmeier Reaction of Non-Aromatic Compounds | Request PDF - ResearchGate.
ResearchGate. [Link]

How to Select Lewis Acid for Polymerization? - Patsnap Eureka. Patsnap. [Link]
Reimer Tiemann Reaction Mechanism - BYJU'S. BYJU'S. [Link]

Lewis acid modulation in phosphorus phenol nickel catalyzed ethylene polymerization and
copolymerization - Polymer Chemistry (RSC Publishing). Royal Society of Chemistry. [Link]

Ch24: Electrophilic Arom. Subs. of phenols - Chemistry - University of Calgary. University of
Calgary. [Link]

A simple Lewis acid induced reaction of phenols with electrophiles: Synthesis of
functionalized 4 H -chromenes and ortho -benzylphenols | Request PDF - ResearchGate.
ResearchGate. [Link]

Reactions of Phenols - Chemistry Steps. Chemistry Steps. [Link]

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://en.wikipedia.org/wiki/Reimer%E2%80%93Tiemann_reaction
https://en.wikipedia.org/wiki/Gattermann_reaction
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-003-125741
https://onlineorganicchemistrytutor.com/reimer-tiemann-reaction/
https://en.wikipedia.org/wiki/Formylation
https://pubs.rsc.org/en/content/articlelanding/2015/ob/c5ob00438b
https://www.masterorganicchemistry.com/reaction-guide/vilsmeier-haack-reaction/
http://www.orgsyn.org/demo.aspx?prep=v89p0220
https://www.researchgate.net/publication/231649931_The_Vilsmeier_Reaction_of_Non-Aromatic_Compounds
https://eureka.patsnap.com/article/how-to-select-lewis-acid-for-polymerization
https://byjus.com/chemistry/reimer-tiemann-reaction-mechanism/
https://pubs.rsc.org/en/content/articlelanding/2023/py/d3py00925d
https://www.chem.ucalgary.ca/courses/351/Carey5th/Ch24/ch24-2-1.html
https://www.researchgate.net/publication/225301140_A_simple_Lewis_acid_induced_reaction_of_phenols_with_electrophiles_Synthesis_of_functionalized_4_H_-chromenes_and_ortho_-benzylphenols
https://www.chemistrysteps.com/reactions-of-phenols/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359066?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

¢ Polymerization of Polar Monomers Mediated by Main-Group Lewis Acid—Base Pairs |
Chemical Reviews - ACS Publications. ACS Publications. [Link]

e CN1230492C - Compositions and methods for inhibiting polymerization and polymer growth
- Google Patents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

°
(] [e0] ~ » [6)] EaN w N -

[ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] o
e e e e A Y o e
w N o UM W N Rk O

. Phenol formaldehyde resin - Wikipedia [en.wikipedia.org]

. Phenol-formaldehyde resin | Synthesis, Uses & Properties | Britannica [britannica.com]
. archive.nptel.ac.in [archive.nptel.ac.in]

. pdf.benchchem.com [pdf.benchchem.com]

. fluoryx.com [fluoryx.com]

. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

. Reimer—Tiemann reaction - Wikipedia [en.wikipedia.org]

. byjus.com [byjus.com]

. masterorganicchemistry.com [masterorganicchemistry.com]

. onlineorganicchemistrytutor.com [onlineorganicchemistrytutor.com]
. organicreactions.org [organicreactions.org]

. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
. Vilsmeier—Haack reaction - Wikipedia [en.wikipedia.org]

. masterorganicchemistry.com [masterorganicchemistry.com]

. pdf.benchchem.com [pdf.benchchem.com]

. ijpcbs.com [ijpcbs.com]

. grokipedia.com [grokipedia.com]

. Duff reaction - Wikipedia [en.wikipedia.org]

© 2026 BenchChem. All rights reserved. 12/14 Tech Support


https://pubs.acs.org/doi/10.1021/acs.chemrev.8b00278
https://www.benchchem.com/product/b1359066?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Phenol_formaldehyde_resin
https://www.britannica.com/science/phenol-formaldehyde-resin
https://archive.nptel.ac.in/content/storage2/courses/103103029/module7/lec40/1.html
https://pdf.benchchem.com/132/avoiding_polymerization_during_reactions_with_2_5_Dimethoxythiophen.pdf
https://fluoryx.com/blogs/news/the-role-of-inhibitors-in-monomer-storage-transport-production-and-processing
https://cssp.chemspider.com/618
https://en.wikipedia.org/wiki/Reimer%E2%80%93Tiemann_reaction
https://byjus.com/jee/reimer-tiemann-reaction-mechanism/
https://www.masterorganicchemistry.com/reaction-guide/reimer-tiemann-reaction/
https://onlineorganicchemistrytutor.com/reimer-tiemann-reaction/
https://www.organicreactions.org/pubchapter/the-reimer-tiemann-reaction/
https://www.chemistrysteps.com/vilsmeier-haack-reaction/
https://en.wikipedia.org/wiki/Vilsmeier%E2%80%93Haack_reaction
https://www.masterorganicchemistry.com/reaction-guide/vilsmeier-haack-reaction/
https://pdf.benchchem.com/1595/Vilsmeier_Haack_Reaction_Technical_Support_Center.pdf
https://www.ijpcbs.com/articles/review-article-on-vilsmeierhaack-reaction.pdf
https://grokipedia.com/page/Duff_reaction
https://en.wikipedia.org/wiki/Duff_reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359066?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e 19. benchchem.com [benchchem.com]

e 20. Organic Syntheses Procedure [orgsyn.org]

e 21. pdf.benchchem.com [pdf.benchchem.com]

e 22. grokipedia.com [grokipedia.com]

e 23. Gattermann reaction - Wikipedia [en.wikipedia.org]

e 24. polymer.bocsci.com [polymer.bocsci.com]

e 25. A Brief Discussion on Polymerization Inhibitors - LISKON [liskonchem.com]
e 26. longchangchemical.com [longchangchemical.com]

» To cite this document: BenchChem. [Technical Support Center: Preventing Polymerization in
Phenol Formylation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359066/docs#technical-support-center-preventing-
polymerization-in-phenol-formylation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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